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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Yellow 25
(C.1. 18835), a synthetic azo dye with the CAS number 6359-85-9. The document details its
solubility in two common laboratory solvents, water and ethanol, presenting available
guantitative and qualitative data. Furthermore, it outlines a standardized experimental protocol
for determining the solubility of this compound, ensuring reproducibility and accuracy in
research and development settings.

Core Substance Identification

o Chemical Name: Sodium 4-(3-methyl-4-((4-methyl-3-(phenylsulfamoyl)phenyl)azo)-5-oxo-
4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonate

CAS Number: 6359-85-9

C.l. Number: 18835

Molecular Formula: C23H20NsNaOeS2

Molecular Weight: 549.56 g/mol

Appearance: Yellow powder.[1]
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Quantitative Solubility Data

The solubility of a substance is a critical physicochemical property, influencing its behavior in
various applications, from dyeing processes to potential biomedical research. The following
table summarizes the available quantitative and qualitative solubility data for Acid Yellow 25 in
water and ethanol.

Solvent Temperature Solubility Data Type Reference
Water 90°C 150 g/L Quantitative [1]

Water Not Specified Soluble Qualitative [2]

Ethanol Not Specified Slightly Soluble Qualitative [1][2]

Note: A significant challenge in compiling a complete solubility profile for Acid Yellow 25 is the
limited availability of precise, temperature-dependent quantitative data, particularly for organic
solvents like ethanol. The qualitative description "slightly soluble™ indicates a low affinity of the
compound for ethanol.

Experimental Protocol for Solubility Determination

To ensure consistent and reliable solubility data, standardized methods are recommended. The
following protocol is based on the OECD Test Guideline 105 (Flask Method) and the widely
used shake-flask method, which are suitable for substances with solubilities greater than 102
g/L.[3][4]

Principle

An excess amount of the test substance, Acid Yellow 25, is agitated in a specific solvent
(water or ethanol) at a constant temperature for a sufficient period to reach equilibrium. The
concentration of the dissolved substance in the saturated solution is then determined using a
suitable analytical method.

Materials and Equipment

o Acid Yellow 25 (analytical standard)
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» Distilled or deionized water

o Absolute ethanol

o Glass flasks with stoppers

o Constant temperature shaker or water bath
e Centrifuge

e Analytical balance

o UV-Vis Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system
e Volumetric flasks and pipettes

o Syringe filters (e.g., 0.45 pm)
Procedure

e Preparation of Test Solutions:

o Add an excess amount of Acid Yellow 25 to separate flasks containing a known volume of
water and ethanol, respectively. The excess solid should be visually apparent throughout
the experiment.

o Seal the flasks to prevent solvent evaporation.
» Equilibration:

o Place the flasks in a constant temperature shaker or water bath set to the desired
temperature (e.g., 20°C, 37°C).

o Agitate the flasks for a predetermined period (e.g., 24 to 48 hours) to ensure equilibrium is
reached. Preliminary tests may be required to determine the optimal equilibration time.

e Phase Separation:
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o After equilibration, allow the flasks to stand at the test temperature to allow undissolved
material to sediment.

o To ensure complete removal of solid particles, centrifuge an aliquot of the supernatant at
the same temperature.

e Sample Analysis:

[¢]

Carefully withdraw a sample from the clear supernatant.

[e]

Filter the sample using a syringe filter that does not adsorb the test substance.

o

Prepare a series of dilutions of the filtered saturated solution.

[¢]

Determine the concentration of Acid Yellow 25 in the diluted samples using a validated
analytical method (e.g., UV-Vis spectrophotometry at its Amax or HPLC).

» Data Calculation:
o Calculate the solubility in g/L using the measured concentration and the dilution factor.
o The experiment should be performed in triplicate to ensure the reliability of the results.

Mandatory Visualizations

To further elucidate the experimental process, the following diagrams are provided.
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Caption: Experimental workflow for determining the solubility of Acid Yellow 25.
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Caption: Logical relationship of Acid Yellow 25 solubility in water and ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1290562#cas-number-6359-85-9-solubility-in-water-
and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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